![molecular formula C15H10ClF2N3O B5565485 2-chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide CAS No. 632300-31-3](/img/structure/B5565485.png)
2-chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide
Overview
Description
2-chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as CDB-2914 and is a synthetic steroid that acts as a progesterone receptor modulator.
Mechanism of Action
2-chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide acts as a progesterone receptor modulator, meaning it can either activate or inhibit the progesterone receptor depending on the tissue type. This modulation of the progesterone receptor can result in a variety of effects, including the prevention of ovulation and the inhibition of uterine growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on its mechanism of action. In studies, it has been shown to prevent ovulation and inhibit uterine growth, making it a potential treatment for endometriosis and uterine fibroids. Additionally, it has been investigated for its potential use in cancer treatment and as an anti-inflammatory agent.
Advantages and Limitations for Lab Experiments
One advantage of using 2-chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide in lab experiments is its ability to act as a progesterone receptor modulator, allowing for the investigation of the effects of progesterone on various tissues. However, a limitation of using this compound is its potential toxicity, which must be carefully monitored in experiments.
Future Directions
There are several potential future directions for the use of 2-chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide in scientific research. One area of interest is its potential use in cancer treatment, as studies have shown it to have anti-tumor effects. Additionally, it may be investigated for its use as an anti-inflammatory agent and its potential to treat other reproductive disorders. Further research is needed to fully understand the potential applications of this compound.
In conclusion, this compound is a synthetic steroid that has potential applications in various fields of scientific research. Its ability to act as a progesterone receptor modulator makes it a valuable tool for investigating the effects of progesterone on various tissues. However, its potential toxicity must be carefully monitored in experiments. Further research is needed to fully understand the potential applications of this compound in cancer treatment, anti-inflammatory therapy, and other areas of scientific research.
Synthesis Methods
The synthesis of 2-chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide involves the reaction of 2-chloro-4,5-difluorobenzoyl chloride with 1-methyl-1H-benzimidazole in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain the final product.
Scientific Research Applications
2-chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide has potential applications in various fields of scientific research. It has been studied for its use as a contraceptive, as well as a treatment for endometriosis and uterine fibroids. Additionally, it has been investigated for its potential use in cancer treatment and as an anti-inflammatory agent.
properties
IUPAC Name |
2-chloro-4,5-difluoro-N-(1-methylbenzimidazol-2-yl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClF2N3O/c1-21-13-5-3-2-4-12(13)19-15(21)20-14(22)8-6-10(17)11(18)7-9(8)16/h2-7H,1H3,(H,19,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWDMFUSLRYAIKA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1NC(=O)C3=CC(=C(C=C3Cl)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClF2N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501172178 | |
Record name | 2-Chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501172178 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
632300-31-3 | |
Record name | 2-Chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=632300-31-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-4,5-difluoro-N-(1-methyl-1H-benzimidazol-2-yl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501172178 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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